N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)-3-phenylpropanamide

• IUPAC Name: N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]-3-phenylpropanamide
• InChI: InChI=1S/C20H23N3O3/c1-22-14-16(19(25)23-11-5-6-12-23)13-17(20(22)26)21-18(24)10-9-15-7-3-2-4-8-15/h2-4,7-8,13-14H,5-6,9-12H2,1H3,(H,21,24)
• InChI Key: QTOGRFWGAKJCDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)NC(=O)CCC2=CC=CC=C2)C(=O)N3CCCC3
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C20H23N3O3 and its molecular weight is 353.422. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Syntheses of N-Heterocycles

• A study by Portela-Cubillo et al. (2008) explored microwave-assisted syntheses of N-heterocycles, focusing on alkenone-, alkynone-, and aryl-carbonyl O-phenyl oximes. This research is relevant for the synthesis of complex organic compounds including dihydropyridine derivatives.

Electrochemical Oxidation Mechanisms of Polyamides

• Research by Ji et al. (2005) investigated the electrochemical oxidation mechanisms of polyamides containing N-methylpyrrole and N-methylimidazole. Their work provides insights into the structural identification of electrochemical oxidation products of DNA-recognizing polyamides.

Synthesis and Antimicrobial Activity of Dihydropyridine Derivatives

• A study by Joshi (2015) focused on the synthesis, characterization, and antimicrobial activity of new dihydropyridine derivatives derived from 3-aryl-2-isobutanoyl-N-phenyl-acrylamide, relevant to the development of new pharmaceutical compounds.

Synthesis of Thieno[2,3-d]pyrimidines with Antianaphylactic Activity

• Research by Wagner et al. (1993) demonstrated the synthesis of 4-methyl-6-phenyl-thieno[2,3-d]pyrimidines with a formamidino- or oxalamidocarbonic acid residue. This study contributes to the understanding of organic synthesis processes and their potential pharmacological applications.

Sensitization of Luminescence in Lanthanide Ions

• A study by Tigaa et al. (2017) investigated how ZnS nanoparticles can sensitize the luminescence of lanthanide ions capped with specific ligands. This research has implications for materials science and photophysical applications.